(3R)-4-cyclohexyl-3-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic Acid

• IUPAC Name: (3R)-4-cyclohexyl-3-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid
• InChI: InChI=1S/C25H29NO4/c27-24(28)15-18(14-17-8-2-1-3-9-17)26-25(29)30-16-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,17-18,23H,1-3,8-9,14-16H2,(H,26,29)(H,27,28)/t18-/m1/s1
• InChI Key: RXBITLXZMVCYKD-GOSISDBHSA-N
• Canonical SMILES: C1CCC(CC1)CC(CC(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• Isomeric SMILES: C1CCC(CC1)C[C@H](CC(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• Molecular Formula: C25H29NO4
• Molecular Weight: 407.5 g/mol

Description

“(3R)-4-cyclohexyl-3-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic Acid” is a chemical compound with the CAS Number: 2219354-02-4. It has a molecular weight of 407.51 and its IUPAC name is ®-3-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-4-cyclohexylbutanoic acid. It is stored at a temperature of 4 degrees Celsius and has a purity of 95%. The compound is in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C25H29NO4/c27-24(28)15-18(14-17-8-2-1-3-9-17)26-25(29)30-16-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,17-18,23H,1-3,8-9,14-16H2,(H,26,29)(H,27,28)/t18-/m1/s1. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.

Physical And Chemical Properties Analysis

This compound is a powder with a molecular weight of 407.51. It is stored at a temperature of 4 degrees Celsius. More detailed physical and chemical properties were not available in the search results.

Scientific Research Applications

Synthesis and Characterization

• The compound has been utilized in the synthesis of various amino acid derivatives, highlighting its role in facilitating complex chemical reactions. For instance, it has been used in the synthesis of 2-(9H-fluoren-9-ylmethoxycarbonylamino)-thiazole-4-carboxylic acid, demonstrating its utility in creating novel chemical entities with potential applications in drug discovery and material science (Le & Goodnow, 2004).

Peptide Mimetics and Drug Discovery

• This acid plays a crucial role in the development of peptide mimetics, which are compounds that mimic the structure and function of peptides. These mimetics have vast applications in drug discovery, particularly in designing compounds that can interact with biological targets in a similar way to natural peptides (Yang et al., 2015).

Solid Phase Synthesis

• It is also significant in the solid-phase synthesis of complex molecules, such as oligoureas and cyclodepsipeptides. These synthesis methods are crucial in modern chemistry for the efficient and rapid production of diverse molecular structures, potentially leading to new drugs and materials (Guichard et al., 2000).

Protective Group in Chemistry

• Acting as a protective group, this compound is utilized in various chemical syntheses. For example, its use in protecting hydroxy-groups during the synthesis of complex molecules illustrates its importance in facilitating reactions where selective reactivity is crucial (Gioeli & Chattopadhyaya, 1982).

Enabling Diverse Chemical Reactions

• The compound's versatility in chemical reactions is further evidenced by its application in the synthesis of a variety of chemically diverse substances. For instance, its use in creating fluorenylpyrazolones and fluorenylacetohydrazides shows its adaptability in different chemical contexts (Latif, Mishriky, & Hammad, 1977).